![molecular formula C19H21F2N5O B2702638 2-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-N-(2,4-difluorophenyl)acetamide CAS No. 2034362-28-0](/img/structure/B2702638.png)
2-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-N-(2,4-difluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H21F2N5O and its molecular weight is 373.408. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Agents
Research into derivatives of piperazine and related compounds has shown significant antibacterial, antifungal, and anthelmintic activity. For instance, benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide have demonstrated substantial biological activities against various microbial strains. These findings suggest potential for developing new antimicrobial agents from structurally related compounds (Khan et al., 2019).
Anticancer Activity
Several studies on piperazine derivatives have uncovered their potential in cancer treatment. Synthesis and evaluation of novel piperazine-1-yl acetamides have revealed potent antiproliferative activity against cancer cell lines, such as HeLa and A549, indicating the promise of these compounds in antitumor strategies (Wu et al., 2017). Another study on 2-(4-(2-chloroacetyl) piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives has shown significant antimicrobial and anticancer activities, highlighting their potential as lead compounds for drug development (Mehta et al., 2019).
Enzyme Inhibition for Therapeutic Applications
Piperazine derivatives have been investigated for their enzyme inhibitory properties, which are crucial in developing treatments for neurodegenerative diseases and other conditions. For instance, novel thiazole-piperazines have been synthesized and evaluated as acetylcholinesterase inhibitors, showcasing potential for the treatment of Alzheimer's disease (Yurttaş et al., 2013).
Molecular Design and Synthesis
The structural modification and synthesis of piperazine derivatives are vital in exploring new bioactive compounds. Studies such as the synthesis of T2288 from bench synthesis to pilot production demonstrate the practical aspects of producing these compounds, potentially leading to the discovery of new drugs (Guillaume et al., 2003).
Properties
IUPAC Name |
2-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-N-(2,4-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F2N5O/c20-14-3-4-17(15(21)11-14)22-19(27)12-25-7-9-26(10-8-25)18-6-5-16(23-24-18)13-1-2-13/h3-6,11,13H,1-2,7-10,12H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNHGETQYBLHTEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)N3CCN(CC3)CC(=O)NC4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.